![molecular formula C21H16BrFN2O2S B4923935 3-(benzyloxy)-N-{[(4-bromo-2-fluorophenyl)amino]carbonothioyl}benzamide](/img/structure/B4923935.png)
3-(benzyloxy)-N-{[(4-bromo-2-fluorophenyl)amino]carbonothioyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(benzyloxy)-N-{[(4-bromo-2-fluorophenyl)amino]carbonothioyl}benzamide is a compound that has been extensively studied for its potential use in scientific research. It is a benzamide derivative that has shown promise in a variety of applications, including cancer research, drug discovery, and molecular biology. In
Mechanism of Action
The mechanism of action of 3-(benzyloxy)-N-{[(4-bromo-2-fluorophenyl)amino]carbonothioyl}benzamide involves the inhibition of specific targets, including kinases and enzymes. It has been found to bind to the ATP binding site of these targets, inhibiting their activity and leading to downstream effects such as cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been found to have anticancer properties, inhibiting the growth of cancer cells in vitro and in vivo. It has also been found to have anti-inflammatory properties, reducing inflammation in animal models. Additionally, it has been shown to have effects on various signaling pathways, including the MAPK and PI3K/Akt pathways.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(benzyloxy)-N-{[(4-bromo-2-fluorophenyl)amino]carbonothioyl}benzamide in lab experiments include its high purity and reliability, as well as its ability to bind to a variety of targets. However, there are also limitations to its use, including its potential toxicity and the need for further optimization of its synthesis method.
Future Directions
There are many future directions for research involving 3-(benzyloxy)-N-{[(4-bromo-2-fluorophenyl)amino]carbonothioyl}benzamide. One potential direction is the investigation of its use in combination with other anticancer drugs, as it has been found to have synergistic effects with certain compounds. Additionally, further optimization of its synthesis method could lead to increased yield and purity, making it more accessible for scientific research. Finally, investigating its effects on specific targets and signaling pathways could lead to the development of new therapies for a variety of diseases.
Synthesis Methods
The synthesis of 3-(benzyloxy)-N-{[(4-bromo-2-fluorophenyl)amino]carbonothioyl}benzamide involves the reaction of 4-bromo-2-fluoroaniline with thiophosgene, followed by the reaction with benzyl alcohol and 4-dimethylaminopyridine to obtain the final product. The synthesis method has been optimized for high yield and purity, making it a reliable source of the compound for scientific research.
Scientific Research Applications
3-(benzyloxy)-N-{[(4-bromo-2-fluorophenyl)amino]carbonothioyl}benzamide has been extensively studied for its potential use in scientific research. It has been found to have anticancer properties, inhibiting the growth of cancer cells in vitro and in vivo. It has also been investigated for its potential use in drug discovery, as it has been found to bind to a variety of targets, including kinases and enzymes. Additionally, it has been used in molecular biology research as a tool to investigate protein-protein interactions and signaling pathways.
properties
IUPAC Name |
N-[(4-bromo-2-fluorophenyl)carbamothioyl]-3-phenylmethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16BrFN2O2S/c22-16-9-10-19(18(23)12-16)24-21(28)25-20(26)15-7-4-8-17(11-15)27-13-14-5-2-1-3-6-14/h1-12H,13H2,(H2,24,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCOJKQIJMKUEJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC(=C2)C(=O)NC(=S)NC3=C(C=C(C=C3)Br)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16BrFN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.